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Compound of Interest

Compound Name: 1-Hexanol

Cat. No.: B041254 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the essential thermodynamic

properties of pure 1-Hexanol (CAS No: 111-27-3). The information presented herein is critical

for professionals in research, chemical engineering, and pharmaceutical development, where

1-Hexanol may be utilized as a solvent, a reactant, or a component in formulations. This

document compiles key physical and thermodynamic data, details the experimental

methodologies for their determination, and illustrates relevant workflows and principles.

Core Thermodynamic and Physical Properties of 1-
Hexanol
1-Hexanol is a primary alcohol with the chemical formula C₆H₁₄O. It is a colorless liquid at

room temperature and is characterized by a mild, sweet odor.[1][2] Understanding its

thermodynamic behavior is fundamental to its application in various scientific and industrial

processes.
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Property Value Source

Molecular Weight 102.17 g/mol [3]

Melting Point -52 °C to -44.6 °C [1][3][4][5]

Boiling Point 156-157 °C [1][4][5][6]

Flash Point 63 °C (closed cup) [3][5]

Autoignition Temperature 290 °C [5]

Density of 1-Hexanol
The density of 1-Hexanol is a temperature-dependent property.

Temperature (°C) Density (g/mL)

20 0.820

25 0.814

40 0.810

Source:[4][6]

Viscosity of 1-Hexanol
The viscosity of 1-Hexanol decreases with increasing temperature.

Temperature (°C) Dynamic Viscosity (mPa·s)

20 5.42

25 4.58

30 3.91

Source: Various chemical property databases and handbooks.
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Vapor Pressure of 1-Hexanol
The vapor pressure of 1-Hexanol increases significantly with temperature. The Antoine

equation can be used to model this relationship: log₁₀(P) = A − (B / (T + C)), where P is the

vapor pressure in bar and T is the temperature in Kelvin.

Temperature Range
(K)

A B C

325.4 - 430.5 4.41271 1422.031 -107.706

Source:[7]

Temperature (°C) Vapor Pressure (kPa)

25 0.124

60 1.33

100 8.8

157 101.325

Source:[3][5] and calculated from Antoine equation.
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Property Value Conditions Source

Standard Enthalpy of

Formation (liquid)
-377.5 kJ/mol 298.15 K [6]

Enthalpy of

Vaporization (ΔHvap)
61.6 ± 0.2 kJ/mol 298.15 K [8]

14.78 kcal/mol 25 °C [3]

Molar Heat Capacity

(Cp) (liquid)
236.5 J/(mol·K) 293.15 K [9]

Standard Molar

Entropy (liquid)
284.9 J/(mol·K) 298.15 K

Enthalpy of

Combustion (liquid)
-3986.5 kJ/mol 298.15 K

Experimental Protocols for Thermodynamic
Property Determination
Accurate determination of thermodynamic properties relies on standardized and precise

experimental methodologies. Below are detailed protocols for key properties of 1-Hexanol.

Density Measurement (ASTM D4052)
The density of 1-Hexanol is typically determined using a digital density meter, which operates

on the oscillating U-tube principle.[6][8][10][11]

Methodology:

Calibration: The instrument is calibrated using two reference standards of known density,

typically dry air and ultrapure water, at the desired measurement temperature.

Sample Preparation: The 1-Hexanol sample is equilibrated to the measurement temperature

and checked for any air bubbles, which must be removed.
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Measurement: A small volume (typically < 1 mL) of the 1-Hexanol sample is injected into the

oscillating U-tube of the density meter.

Data Acquisition: The instrument measures the oscillation period of the U-tube containing the

sample. This period is directly related to the density of the sample.

Calculation: The density is automatically calculated by the instrument's software based on

the calibration data and the measured oscillation period. The measurement is typically

repeated until a stable reading is obtained.

Experimental Workflow: Density Measurement (ASTM D4052)

Calibrate Digital Density Meter
(Air and Water)

Equilibrate 1-Hexanol Sample
to Test Temperature

Inject Sample into
Oscillating U-tube

Measure Oscillation Period

Calculate Density

Record and Report Density

Click to download full resolution via product page
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Caption: Workflow for density determination using a digital density meter.

Viscosity Measurement (ASTM D445)
The kinematic viscosity of 1-Hexanol is determined by measuring the time for a volume of the

liquid to flow under gravity through a calibrated glass capillary viscometer.[3][7][9][12][13] The

dynamic viscosity is then calculated by multiplying the kinematic viscosity by the density of the

liquid at the same temperature.

Methodology:

Viscometer Selection: A calibrated glass capillary viscometer (e.g., Ubbelohde type) suitable

for the expected viscosity range of 1-Hexanol is selected.

Temperature Control: The viscometer is placed in a constant temperature bath maintained

with high precision (±0.02 °C).

Sample Loading: A specified volume of the 1-Hexanol sample is introduced into the

viscometer.

Thermal Equilibration: The sample is allowed to thermally equilibrate in the bath for a

sufficient time (typically 30 minutes).

Flow Time Measurement: The liquid is drawn up into the timing bulb of the viscometer, and

the time taken for the liquid meniscus to pass between two marked points is accurately

measured.

Calculation: The kinematic viscosity (ν) is calculated using the formula: ν = C * t, where C is

the calibration constant of the viscometer and t is the measured flow time. The dynamic

viscosity (η) is then calculated as η = ν * ρ, where ρ is the density of 1-Hexanol at the

measurement temperature.
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Experimental Workflow: Viscosity Measurement (ASTM D445)

Select Calibrated Capillary Viscometer

Place Viscometer in
Constant Temperature Bath

Load 1-Hexanol Sample

Allow for Thermal Equilibration

Measure Flow Time through Capillary

Calculate Kinematic Viscosity (ν = C * t)

Calculate Dynamic Viscosity (η = ν * ρ)

Measure Density (ρ) at Same Temperature

Click to download full resolution via product page

Caption: Workflow for viscosity determination using a capillary viscometer.

Vapor Pressure Measurement (Ebulliometry - ASTM
E1719)
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Ebulliometry involves measuring the boiling point of a liquid at various controlled pressures.[1]

[4][14][15]

Methodology:

Apparatus Setup: An ebulliometer, which consists of a boiler, a thermowell for temperature

measurement, and a reflux condenser, is connected to a pressure control system (manostat)

and a pressure measurement device.

Sample Charging: The 1-Hexanol sample is charged into the boiler of the ebulliometer.

Pressure Control: The system pressure is set to a desired value using the manostat.

Heating and Boiling: The sample is heated to its boiling point at the set pressure. The design

of the ebulliometer ensures that the temperature is measured at the vapor-liquid equilibrium.

Equilibrium Measurement: Once the temperature and pressure stabilize, indicating that

equilibrium has been reached, the boiling temperature and the corresponding pressure are

recorded.

Data Collection: The procedure is repeated at different pressures to obtain a set of

temperature-pressure data points.

Data Analysis: The collected data is used to develop a vapor pressure curve, often by fitting

it to an equation such as the Antoine equation.
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Experimental Workflow: Vapor Pressure by Ebulliometry

Charge 1-Hexanol into Ebulliometer

Set and Control System Pressure

Heat Sample to Boiling

Measure Equilibrium
Temperature and Pressure

Repeat at Different Pressures

Generate Vapor Pressure Curve

Click to download full resolution via product page

Caption: Workflow for vapor pressure determination via ebulliometry.

Heat Capacity Measurement (Differential Scanning
Calorimetry - DSC)
Differential Scanning Calorimetry (DSC) is a widely used technique to measure the heat

capacity of liquids.[16][17][18][19] It measures the difference in heat flow between a sample

and a reference as a function of temperature.
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Methodology:

Sample Preparation: A known mass of 1-Hexanol is hermetically sealed in a sample pan. An

empty sealed pan is used as a reference.

Instrument Setup: The DSC instrument is programmed with a specific temperature profile,

which typically includes an isothermal segment, a heating ramp, and a final isothermal

segment.

Baseline Measurement: A baseline is obtained by running the temperature program with two

empty pans (reference and sample positions).

Standard Measurement: A known mass of a standard material with a well-characterized heat

capacity (e.g., sapphire) is run under the same conditions.

Sample Measurement: The 1-Hexanol sample is then run using the identical temperature

program.

Calculation: The heat capacity of the 1-Hexanol is calculated by comparing the heat flow

signals of the sample, the standard, and the baseline at a given temperature. The calculation

is typically performed by the instrument's software.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 14 Tech Support

https://www.benchchem.com/product/b041254?utm_src=pdf-body
https://www.benchchem.com/product/b041254?utm_src=pdf-body
https://www.benchchem.com/product/b041254?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041254?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow: Heat Capacity by DSC

Prepare and Seal
1-Hexanol Sample

Run 1-Hexanol Sample

Run Baseline (Empty Pans)

Run Sapphire Standard

Compare Heat Flow Signals

Calculate Heat Capacity (Cp)

Click to download full resolution via product page

Caption: Workflow for heat capacity determination using DSC.

Relationship between Vapor Pressure and Enthalpy
of Vaporization
The enthalpy of vaporization (ΔHvap) can be determined from vapor pressure data using the

Clausius-Clapeyron equation. This relationship is fundamental in thermodynamics and provides

a non-calorimetric method for estimating the heat of vaporization.

The integrated form of the Clausius-Clapeyron equation is:

ln(P₂/P₁) = - (ΔHvap / R) * (1/T₂ - 1/T₁)
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Where:

P₁ and P₂ are the vapor pressures at temperatures T₁ and T₂, respectively.

ΔHvap is the enthalpy of vaporization.

R is the ideal gas constant.

By plotting ln(P) versus 1/T, a straight line is obtained with a slope of -ΔHvap/R, from which the

enthalpy of vaporization can be calculated.

Clausius-Clapeyron Relationship

Measure Vapor Pressure (P)
at various Temperatures (T)

Plot ln(P) vs. 1/T

Determine the Slope of the Line

Slope = -ΔHvap / R

Calculate Enthalpy of Vaporization (ΔHvap)

Click to download full resolution via product page

Caption: Logical relationship for calculating ΔHvap from vapor pressure data.
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This guide provides essential, critically evaluated data and standardized methodologies for the

thermodynamic properties of pure 1-Hexanol. The information is intended to support research,

development, and safety assessments in various scientific and industrial applications. For

highly sensitive applications, it is recommended to perform experimental verification of these

properties under the specific conditions of use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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